Cas no 1443333-24-1 ((3-bromophenyl)-(2-propan-2-ylphenyl)methanol)

• Product Name: (3-bromophenyl)-(2-propan-2-ylphenyl)methanol
• CAS No: 1443333-24-1
• MF: C₁₆H₁₇BrO
• MW: 305.209583997726
• MDL: MFCD12964461
• CID: 5150863
• Update Time: 2026-03-03

(3-bromophenyl)-(2-propan-2-ylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)-(2-propan-2-ylphenyl)methanol

• MDL： MFCD12964461
• Inchi： 1S/C16H17BrO/c1-11(2)14-8-3-4-9-15(14)16(18)12-6-5-7-13(17)10-12/h3-11,16,18H,1-2H3
• InChI Key： RTNAFLJOEMVJBQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(C1=CC=CC=C1C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (3-bromophenyl)-(2-propan-2-ylphenyl)methanol

Comprehensive Overview of (3-bromophenyl)-(2-propan-2-ylphenyl)methanol (CAS No. 1443333-24-1)

The compound (3-bromophenyl)-(2-propan-2-ylphenyl)methanol (CAS No. 1443333-24-1) is a brominated aromatic alcohol with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 3-bromophenyl group and a 2-propan-2-ylphenyl moiety, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its role in developing novel drug candidates and advanced materials.

One of the key reasons for the growing attention toward (3-bromophenyl)-(2-propan-2-ylphenyl)methanol is its relevance in medicinal chemistry. The presence of the bromine atom enhances its reactivity, enabling selective functionalization for targeted drug design. Recent studies highlight its potential in central nervous system (CNS) therapeutics, aligning with the current focus on neurodegenerative disease research. This aligns with trending searches such as "new treatments for Alzheimer's" and "CNS drug development," making this compound a topic of interest in both academic and industrial circles.

From a synthetic perspective, CAS No. 1443333-24-1 serves as a valuable building block for cross-coupling reactions, a technique widely used in polymer chemistry and catalysis. Its stability under various conditions allows for scalable production, addressing the demand for high-purity intermediates in fine chemical manufacturing. This aspect resonates with frequently searched queries like "sustainable chemical synthesis" and "green chemistry innovations," underscoring its alignment with modern research priorities.

In addition to its pharmaceutical applications, (3-bromophenyl)-(2-propan-2-ylphenyl)methanol has garnered interest in material science. Its aromatic structure contributes to the development of organic electronic materials, such as OLEDs and photovoltaic devices. This connection to renewable energy technologies positions the compound as a subject of relevance in discussions about clean energy solutions and smart materials, topics frequently explored in scientific literature and online forums.

Quality control and analytical characterization of CAS No. 1443333-24-1 are critical for ensuring its efficacy in downstream applications. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods align with industry standards and respond to common search terms such as "chemical purity analysis" and "spectroscopic characterization," further enhancing the compound's visibility in scientific databases.

In summary, (3-bromophenyl)-(2-propan-2-ylphenyl)methanol (CAS No. 1443333-24-1) represents a multifaceted compound with broad applicability in drug discovery, material engineering, and sustainable chemistry. Its integration into cutting-edge research areas ensures its continued relevance in scientific and industrial advancements, making it a compelling subject for further exploration and innovation.